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Compound of Interest

3-chloro-5-methoxypyridine-2-
Compound Name:

carbaldehyde
CAS No.: 1211590-06-5
Cat. No.: B2489852

Get Quote

Executive Summary

The procurement of highly substituted pyridine carbaldehydes presents a specific challenge:
regioisomer confusion. Suppliers often conflate the 2-carbaldehyde with the more common 3-
carbaldehyde or nicotinaldehyde derivatives.

This guide outlines a defensive sourcing strategy. It prioritizes suppliers with verifiable US/EU
inventory (avoiding drop-shipping delays) and establishes a "Self-Validating” Quality Control
(QC) protocol to ensure the material received is the correct regioisomer.

Chemical Profile & Critical Attributes[1][2][3][4][5]
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Attribute Specification Technical Note
3-chloro-5-methoxypyridine-2- Critical: Verify position of -CHO
IUPAC Name
carbaldehyde relative to N, Cl, and OMe.
Molecular Formula C7HeCINO:2 MW: 171.58 g/mol

Aldehydes oxidize to
Physical State Pale yellow to off-white solid carboxylic acids; color change

indicates degradation.

Solubility DMSO, Methanol, DCM Poor water solubility.

Susceptible to Cannizzaro
Reactivity Electrophilic at C2-CHO reaction or oxidation if stored

improperly.

The Sourcing Landscape (USA/Europe)

For niche heterocycles, "In Stock" often means "In Stock in Asia." The following suppliers are
vetted for maintaining physical inventory in Western regulatory zones, reducing lead times from
weeks to days.

Tier 1: Primary Building Block Specialists (High
Reliability)

o Combi-Blocks (USA - San Diego, CA)
o Status:Primary Recommendation.

o Why: They specialize in pyridine building blocks and typically synthesize in-house. Their
inventory is real-time.

o Action: Check for catalog number matches on the exact substitution pattern.
¢ Fluorochem (UK/Europe)[1]

o Status:Top European Source.
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o Why: Extensive catalog of fluorinated and chlorinated heterocycles.[2] They hold
significant stock in the UK warehouse, bypassing post-Brexit customs delays for EU
clients if routed correctly.

e Enamine (USA/Europe/Ukraine)
o Status:Best for Analogues.

o Why: Enamine holds the world's largest stock of building blocks. If the exact aldehyde is
unavailable, they can supply the precursor (3-chloro-5-methoxypyridine) or perform the
custom synthesis (REAL Space compounds) within 2-3 weeks.

Tier 2: Aggregators & Broad Catalog (Verification
Required)

o MilliporeSigma (USA/EU): Often re-lists specialized inventory. Higher price, but approved
vendor status in most pharmas simplifies procurement.

e Apollo Scientific (UK): Strong alternative to Fluorochem for UK/EU delivery.

Sourcing Decision Logic

Use the following workflow to determine your procurement path.

Order & Request
Yes Batch H-NMR

Check Tier 1
st S El Oy 28HO (Combi-Blocks, Fluorochem) @ No

Check Precursor Buy Precursor Internal/CRO Synthesis
(3-Cl-5-OMe-Py) (Lithiation Route)

Click to download full resolution via product page

Figure 1: Decision matrix for procuring rare pyridine intermediates. If direct stock is unavailable,
purchasing the precursor for simple conversion is the preferred fallback.

Technical Validation: The "Self-Validating" Protocol
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Do not trust the label. Pyridine regioisomers are notoriously difficult to distinguish by MS alone.
You must use 1H-NMR to validate the substitution pattern.

A. The Diagnostic NMR Signature

The key to distinguishing the 2-carbaldehyde from the 3-carbaldehyde is the coupling pattern of
the aromatic protons.

e Solvent: DMSO-d6 (Aldehyde proton is distinct).
o Key Signals:
o Aldehyde (-CHO): Singlet at ~10.0 - 10.2 ppm.
o Methoxy (-OCH3): Singlet at ~3.9 ppm.
o Aromatic Region (Critical):

» You should see two distinct doublets (d) with small coupling constants (J ~ 2.0 - 2.5 Hz)
representing meta coupling between H4 and H6.

» H6 (adjacent to N): Typically further downfield (~8.3 - 8.5 ppm).
= H4 (between Cl and OMe): Slightly upfield of H6 (~7.5 - 7.8 ppm).

Failure Mode: If you see a larger coupling constant (J > 7 Hz), you likely have an ortho
relationship, indicating the wrong isomer (e.g., the aldehyde is at position 4 or 6).

B. Purity Check (HPLC)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).
o Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).
e Gradient: 5% to 95% ACN over 8 minutes.

e Detection: UV at 254 nm and 280 nm (Pyridine absorption).
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» Acceptance Criteria: >95% area integration. Look for the "carboxylic acid" impurity (oxidation
product), which will elute earlier (more polar).

Synthesis & Impurity Profiling

Why this matters: Understanding how the material is made allows you to predict and detect
specific impurities.

The most scalable route to this compound is via Directed Ortho Metalation (DoM) of 3-chloro-5-
methoxypyridine.

Reaction Pathway[2][5][7][8]

o Starting Material: 3-chloro-5-methoxypyridine.[3][4]
e Reagent: LDA (Lithium Diisopropylamide) or LITMP at -78°C.

e Mechanism: The C2 position is the most acidic (flanked by N and CI). Lithium selectively
deprotonates C2.

e Quench: DMF (Dimethylformamide) is added to form the aldehyde.
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Figure 2: Synthesis via Directed Ortho Metalation. The acidity of the C2 proton ensures high
regioselectivity, but C4-lithiation is a potential minor pathway.

Common Impurities to Screen

 Starting Material: Incomplete lithiation.
» Regioisomer (4-CHO): If temperature control fails during lithiation, the base may attack C4.
o Dimerization: Pyridine coupling products (rare but possible).

Handling and Stability Protocols

o Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen). Aldehydes on electron-
deficient rings are prone to air oxidation to the carboxylic acid.
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e Re-Purification: If the solid turns from pale yellow to brown, dissolve in DCM, wash with
saturated NaHCOs (to remove acid), dry over Na=SOa4, and concentrate.

o Safety: Pyridine derivatives are potential irritants and sensitizers. Use standard PPE and
handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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